Cas no 314241-04-8 (2-fluoro-4-(methoxycarbonyl)benzoic acid)
314241-04-8 structure
Product Name:2-fluoro-4-(methoxycarbonyl)benzoic acid
CAS No:314241-04-8
MF:C9H7FO4
MW:198.147886514664
MDL:MFCD20640446
CID:1037366
PubChem ID:59295093
Update Time:2024-10-31
2-fluoro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4-(methoxycarbonyl)benzoic acid
- 2-fluoro-4-methoxycarbonylbenzoic acid
- 4-(methoxycarbonyl)-2-fluorobenzoic acid
- 2-Fluoroterephthalic acid 4-methyl ester
- Z1262517125
- O10779
- 2-Fluoro-terephthalic acid 4-methyl ester
- EN300-140207
- 314241-04-8
- CS-0186645
- 2-fluoro-4-(methoxycarbonyl)benzoicacid
- XRXCBKITDLPTEF-UHFFFAOYSA-N
- MFCD20640446
- DTXSID00731468
- AS-50070
- AKOS016009163
- SCHEMBL2301205
- 2-fluoro-4-methoxycarbonyl-benzoic acid
- DB-346988
- SY117413
- DTXCID30682212
- XH1228
-
- MDL: MFCD20640446
- Inchi: 1S/C9H7FO4/c1-14-9(13)5-2-3-6(8(11)12)7(10)4-5/h2-4H,1H3,(H,11,12)
- InChI Key: XRXCBKITDLPTEF-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)OC)C=CC=1C(=O)O
Computed Properties
- Exact Mass: 198.03283686g/mol
- Monoisotopic Mass: 198.03283686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.6Ų
2-fluoro-4-(methoxycarbonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094751-10g |
2-Fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95% | 10g |
$1606.66 | 2023-09-02 | |
| Alichem | A019094751-25g |
2-Fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95% | 25g |
$2528.58 | 2023-09-02 | |
| Alichem | A019094751-100g |
2-Fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95% | 100g |
$6555.95 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM484-50mg |
2-fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95+% | 50mg |
241.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM484-200mg |
2-fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95+% | 200mg |
602.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM484-1g |
2-fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95+% | 1g |
2117.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F48640-250mg |
2-fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95% | 250mg |
¥226.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F48640-1g |
2-fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95% | 1g |
¥716.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F48640-5g |
2-fluoro-4-(methoxycarbonyl)benzoic acid |
314241-04-8 | 95% | 5g |
¥2704.0 | 2023-09-07 | |
| TRC | F599308-100mg |
2-Fluoro-4-(methoxycarbonyl)benzoic Acid |
314241-04-8 | 100mg |
$150.00 | 2023-05-18 |
2-fluoro-4-(methoxycarbonyl)benzoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
314241-04-8 (2-fluoro-4-(methoxycarbonyl)benzoic acid) Related Products
- 586374-04-1(2-Fluoro-3-methylbenzoic acid methyl ester)
- 362601-90-9(Methyl 2,5-difluorobenzoate)
- 952480-00-1(Methyl 2,5-difluoro-3-formylbenzoate)
- 2967-93-3(Methyl 2-fluoro-5-methylbenzoate)
- 85070-58-2(Methyl 2-fluoro-4-formylbenzoate)
- 5292-47-7(Dimethyl 2-fluoroterephthalate)
- 394-35-4(Methyl 2-fluorobenzoate)
- 914301-44-3(2-Fluoro-3-(methoxycarbonyl)benzoic acid)
- 5292-51-3(1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester)
- 74733-25-8(Methyl 3-fluoro-4-formylbenzoate)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent